Cas no 2229513-82-8 ((2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine)

• Product Name: (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine
• CAS No: 2229513-82-8
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 5974686
• PubChem ID: 165797831
• Update Time: 2025-05-20

(2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{5-chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine
• EN300-1994492
• 2229513-82-8
• (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine

• Inchi： 1S/C10H11ClN2S/c1-12-5-4-7-6-8-9(14-7)2-3-10(11)13-8/h2-3,6,12H,4-5H2,1H3
• InChI Key： YZTVDDHZYXYYEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(CCNC)S2)N=1

Computed Properties

• Exact Mass: 226.0331472g/mol
• Monoisotopic Mass: 226.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Additional information on (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine

Introduction to (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine^{[CAS No. 2229513-82-8]}, a structurally complex molecule, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique heterocyclic framework, has been the subject of extensive research, particularly in the development of novel therapeutic agents.

The molecular structure of (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine incorporates a thiophene ring fused with a pyridine ring, an arrangement that is known to enhance its binding affinity to biological targets. The presence of a chloro substituent on the thiophene ring further modulates its pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding the synthesis and biological evaluation of such nitrogen-containing heterocycles. These compounds are particularly valued for their ability to interact with various enzymes and receptors, thereby serving as scaffolds for the development of drugs targeting neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine suggests that it may exhibit inhibitory effects on certain kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug design. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine that exhibit enhanced potency and selectivity. These efforts have led to the discovery of several novel compounds that are currently undergoing preclinical testing.

The synthesis of (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to construct this molecule with increasing efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in assembling the key functional groups present in this compound.

Recent studies have highlighted the importance of understanding the stereochemistry of heterocyclic compounds like (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine. The three-dimensional arrangement of atoms within the molecule can significantly influence its biological activity. Therefore, researchers are employing X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the structure-property relationships that govern its interactions with biological targets.

The pharmacokinetic properties of (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to shed light on these aspects, providing valuable insights into how the compound behaves within an organism.

In conclusion, (2-{5-Chlorothieno[3,2-b]pyridin-2-yl}ethyl)(methyl)amine represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for drug discovery. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.